Cas no 22869-36-9 (Benzenemethanol, a-butyl-2-chloro-)

Benzenemethanol, a-butyl-2-chloro- structure
22869-36-9 structure
Product Name:Benzenemethanol, a-butyl-2-chloro-
CAS No:22869-36-9
MF:C11H15ClO
MW:198.689202547073
CID:291145
PubChem ID:346421
Update Time:2025-04-19

Benzenemethanol, a-butyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-butyl-2-chloro-
    • 1-(2-chlorophenyl)pentan-1-ol
    • AC1L84YJ
    • AC1Q2VBM
    • NSC404653
    • NSC-404653
    • SureCN6680491
    • 22869-36-9
    • DTXSID40323684
    • NSC 404653
    • AKOS011898706
    • SCHEMBL6680491
    • FT-0744926
    • Inchi: 1S/C11H15ClO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7,11,13H,2-3,8H2,1H3
    • InChI Key: GKJCFLAJULLNGB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(CCCC)O

Computed Properties

  • Exact Mass: 198.08125
  • Monoisotopic Mass: 198.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.091
  • Boiling Point: 283.5°Cat760mmHg
  • Flash Point: 125.3°C
  • Refractive Index: 1.529
  • PSA: 20.23
  • LogP: 3.56360
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